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Peptidomimetics
Peptidomimetics are synthetic compounds that mimic the structure and function of peptides, but with improved stability and solubility. These molecules are designed to overcome the limitations associated with natural peptides, such as their susceptibility to proteolysis and poor aqueous solubility. Peptidomimetics can be classified into various categories based on their structural features, including β-peptides, α-helix mimics, and peptide-based macrocycles.
β-peptides, for instance, are peptidomimetics that contain a backbone composed of 3-aminopropionic acid (3-APA) units instead of the usual D-amino acids found in natural peptides. This structural alteration confers enhanced stability against proteolysis, making β-peptides attractive candidates for therapeutic applications.
Peptidomimetics offer significant advantages over traditional peptides and small molecules by combining the specificity and selectivity of peptides with the synthetic versatility and pharmacological properties of small molecules. They are widely used in drug discovery, acting as potent inhibitors of enzymes, receptors, or protein-protein interactions. Additionally, peptidomimetic libraries can be generated through combinatorial chemistry to explore a vast chemical space for novel therapeutics.
The design and synthesis of peptidomimetics require expertise in medicinal chemistry and structural biology to optimize their stability, bioavailability, and binding affinity to target molecules. These compounds have the potential to revolutionize drug development by addressing unmet medical needs through targeted inhibition or modulation of biological processes.

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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
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The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...